Cas no 1855118-60-3 ((1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride)

• Product Name: (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride
• CAS No: 1855118-60-3
• MF: C₁₆H₁₈ClNO₅S
• MW: 371.835822582245
• CID: 6062148
• PubChem ID: 165500008
• Update Time: 2025-05-19

(1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride
• EN300-1145085
• 1855118-60-3

• Inchi： 1S/C16H18ClNO5S/c17-24(21,22)11-16(8-4-1-5-9-16)10-23-18-14(19)12-6-2-3-7-13(12)15(18)20/h2-3,6-7H,1,4-5,8-11H2
• InChI Key： HXHUSEOWMKHIII-UHFFFAOYSA-N
• SMILES： ClS(CC1(CON2C(C3C=CC=CC=3C2=O)=O)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 371.0594215g/mol
• Monoisotopic Mass: 371.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.1Ų

Additional information on (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride

Comprehensive Guide to (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride (CAS No. 1855118-60-3)

(1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride (CAS No. 1855118-60-3) is a specialized sulfonyl chloride derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and organic synthesis research due to its reactive methanesulfonyl chloride group and the presence of a cyclohexyl backbone. Researchers and industry professionals frequently search for this compound under terms like "sulfonyl chloride reagents," "isoindole derivatives in drug discovery," and "CAS 1855118-60-3 applications."

The molecular structure of (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride features a 1,3-dioxoisoindoline moiety, which is known for its role in building pharmacologically active scaffolds. Recent trends in medicinal chemistry highlight the importance of such heterocyclic compounds in developing kinase inhibitors and protease modulators. Common search queries related to this compound include "isoindole-1,3-dione derivatives" and "cyclohexylmethanesulfonyl chloride uses," reflecting growing interest in its synthetic applications.

In synthetic chemistry, CAS 1855118-60-3 serves as a valuable electrophilic reagent for introducing sulfonyl groups into target molecules. Its cyclohexylmethyl substituent provides steric control, making it particularly useful for selective reactions. Current research hotspots involving this compound include its potential in bioconjugation chemistry and peptide modification, topics frequently searched alongside terms like "sulfonylation reagents for biomolecules." The compound's stability under various conditions makes it suitable for multi-step synthetic routes.

The pharmaceutical industry shows increasing demand for (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride as an intermediate in drug development. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize this compound, with researchers often searching for "CAS 1855118-60-3 purity analysis" and "sulfonyl chloride stability studies." Proper handling requires anhydrous conditions to maintain its reactivity, though it doesn't fall under restricted chemical categories.

Market analysis indicates growing applications of 1855118-60-3 in developing small molecule therapeutics, particularly in oncology and inflammation research. The compound's unique structure allows for creation of novel drug conjugates, addressing current needs in targeted therapy development. Frequent search terms in this context include "isoindole-based drug candidates" and "sulfonylating agents in medicinal chemistry." Manufacturers typically supply this compound with detailed spectroscopic data and certificates of analysis to meet research requirements.

From a synthetic perspective, (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride offers advantages in regioselective reactions due to its well-defined molecular geometry. Recent publications have explored its use in creating covalent inhibitors, a trending topic in drug discovery. Common technical queries include "sulfonylation reaction conditions" and "storage of sulfonyl chlorides," emphasizing the need for proper technical documentation when working with this reagent.

Environmental and safety considerations for CAS 1855118-60-3 follow standard laboratory protocols for reactive sulfonyl compounds. While not classified as highly hazardous, proper personal protective equipment is recommended during handling. Researchers often search for "sulfonyl chloride safety data" and "compatibility of 1855118-60-3 with common solvents," indicating the importance of safety information in technical documentation.

The future research potential of (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride lies in its application to PROTAC technology and degrader molecules, currently hot topics in pharmaceutical research. Its ability to form stable linkages makes it valuable for creating heterobifunctional compounds. Emerging search trends include "sulfonyl chlorides in targeted protein degradation" and "CAS 1855118-60-3 in covalent drug design," reflecting shifting research priorities in the field.

Quality control measures for 1855118-60-3 typically involve rigorous chromatographic analysis to ensure high purity for sensitive applications. The compound's stability profile makes it suitable for international shipping, with researchers frequently inquiring about "bulk availability of sulfonyl chloride derivatives" and "custom synthesis of isoindole compounds." These search patterns demonstrate the compound's importance in both academic and industrial settings.

In conclusion, (1-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}cyclohexyl)methanesulfonyl chloride (CAS No. 1855118-60-3) represents a versatile building block in modern organic synthesis and drug discovery. Its unique combination of reactivity and structural features continues to drive research interest, as evidenced by growing search volumes for related terms like "specialty sulfonylating agents" and "pharmaceutical intermediates CAS 1855118-60-3." Proper understanding of its properties and applications can significantly benefit research programs in medicinal chemistry and chemical biology.